Cas no 13297-01-3 (2,4-Diamino-3-chlorophenol)

2,4-Diamino-3-chlorophenol structure
2,4-Diamino-3-chlorophenol structure
Product Name:2,4-Diamino-3-chlorophenol
CAS No:13297-01-3
MF:C6H7ClN2O
MW:158.58558011055
CID:1036983
PubChem ID:22025856
Update Time:2025-04-20

2,4-Diamino-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

    • 2,4-Diamino-3-chlorophenol
    • SB76367
    • Phenol, 2,4-diamino-3-chloro-
    • SCHEMBL94373
    • DTXSID90621708
    • DB-329603
    • 13297-01-3
    • Inchi: 1S/C6H7ClN2O/c7-5-3(8)1-2-4(10)6(5)9/h1-2,10H,8-9H2
    • InChI Key: DBIJZEYNEPBLGA-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=C(C=1N)O)N

Computed Properties

  • Exact Mass: 158.02481
  • Monoisotopic Mass: 158.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 72.3Ų

Experimental Properties

  • PSA: 72.27

2,4-Diamino-3-chlorophenol Pricemore >>

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